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Compound of Interest

Compound Name: Phenyl methanesulfonate

Cat. No.: B095244 Get Quote

Phenyl Methanesulfonate: A Technical Guide to
Health and Safety
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for

Phenyl methanesulfonate (CAS No. 16156-59-5). The information herein is intended to guide

researchers, scientists, and professionals in the drug development field on the safe handling,

storage, and disposal of this chemical, minimizing exposure risks and ensuring a safe

laboratory environment.

Chemical Identification and Physical Properties
Phenyl methanesulfonate is a chemical compound with the molecular formula C₇H₈O₃S.[1] It

is also known by other names, including Phenyl mesylate and Methanesulfonic acid, phenyl

ester.[2] It exists as a solid at room temperature.[3][4]

Table 1: Physical and Chemical Properties of Phenyl Methanesulfonate
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Property Value Source(s)

CAS Number 16156-59-5 [1][5]

Molecular Formula C₇H₈O₃S [1]

Molecular Weight 172.20 g/mol [1][5]

Physical State Solid [3][4]

Appearance
White to almost white powder

or crystal
[6]

Melting Point 58-61 °C [5][7]

Boiling Point 279 °C [5][7]

Synonyms

Phenyl mesylate,

Methanesulfonic acid, phenyl

ester, NSC 243664

[2][8]

Hazard Identification and Classification
Phenyl methanesulfonate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary

hazards are skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification for Phenyl Methanesulfonate
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Hazard Class
Hazard
Category

GHS Code
Hazard
Statement

Source(s)

Skin

Corrosion/Irritatio

n

Category 2 H315
Causes skin

irritation
[1][9]

Serious Eye

Damage/Eye

Irritation

Category 2 H319
Causes serious

eye irritation
[1][9]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

Category 3 H335

May cause

respiratory

irritation

[1][9]

Signal Word: Warning[1][5]

Hazard Pictogram:

alt text

First-Aid Measures
Prompt and appropriate first-aid measures are crucial in the event of exposure to Phenyl
methanesulfonate.

Table 3: First-Aid Measures for Phenyl Methanesulfonate Exposure
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the exposed person to

fresh air at once. If breathing

has stopped, perform artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention as soon as

possible.

[10][11]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. If skin irritation occurs,

get medical advice/attention.

Wash clothing before reuse.

[10][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

[3][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

medical attention immediately.

[10][13]

Handling, Storage, and Personal Protective
Equipment
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Proper handling and storage procedures, along with the use of appropriate Personal Protective

Equipment (PPE), are essential to minimize the risk of exposure.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly after

handling.[10] Avoid breathing dust or fumes.[10] Use only in a well-ventilated area.[10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[10]

Keep the container tightly closed.[10] The recommended storage temperature is room

temperature, in a cool and dark place (<15°C).[3]

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment for Handling Phenyl
Methanesulfonate

PPE Type Specifications Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[13][14]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile gloves) and

clothing to prevent skin

exposure.

[5][13]

Respiratory Protection

A NIOSH-approved respirator

(e.g., dust mask type N95)

should be used when

workplace conditions warrant a

respirator's use.

[5]
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Experimental Protocols for Hazard Assessment
The primary hazards of Phenyl methanesulfonate are skin and eye irritation. Standardized

protocols, such as those from the Organisation for Economic Co-operation and Development

(OECD), are used to assess these endpoints.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This in vitro test method utilizes a reconstructed human epidermis model to identify chemicals

that cause skin irritation.[1][15] The principle of the test is that irritant chemicals will penetrate

the stratum corneum and cause cytotoxicity to the underlying keratinocytes.

Methodology:

Tissue Preparation: Three-dimensional reconstructed human epidermis (RhE) tissues are

cultured to form a multi-layered, differentiated model of the human epidermis.[15]

Test Chemical Application: The test chemical is applied topically to the surface of the RhE

tissue.[1]

Incubation: The treated tissues are incubated for a defined period.

Viability Assessment: Following exposure, the cell viability is determined using a quantitative

method, typically the MTT assay.[1][15] In this assay, the vital dye MTT is converted to a blue

formazan salt by the mitochondria of viable cells. The amount of formazan produced is

proportional to the number of viable cells.

Data Analysis: The cell viability of the test chemical-treated tissues is compared to that of

negative control-treated tissues. A chemical is identified as an irritant if the tissue viability is

reduced below a certain threshold (≤ 50% for UN GHS Category 2).[1]
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Workflow for In Vitro Skin Irritation Test (OECD 439)

Preparation
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Start
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Caption: Workflow for the OECD 439 in vitro skin irritation test.
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Toxicological Information
The primary toxicological effects of Phenyl methanesulfonate are local irritation to the skin,

eyes, and respiratory system.[1] Systemic toxicity data is not readily available. The irritant

effects are likely due to the chemical's ability to cause damage to cells upon direct contact.

Disposal Considerations
Dispose of Phenyl methanesulfonate and its containers in accordance with local, regional,

and national regulations.[10] It is recommended to dispose of this chemical through a licensed

professional waste disposal service.[10]

Conclusion
Phenyl methanesulfonate is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation. By adhering to the safety precautions outlined in this

guide, including the use of appropriate personal protective equipment and proper handling and

storage procedures, researchers and scientists can minimize the risks associated with its use.

The provided information on standardized testing protocols offers insight into the methods used

to determine the hazardous properties of such chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

